Cas no 2229496-14-2 (3-(2-amino-1,3-oxazol-5-yl)-N-ethylbenzamide)

• Product Name: 3-(2-amino-1,3-oxazol-5-yl)-N-ethylbenzamide
• CAS No: 2229496-14-2
• MF: C₁₂H₁₃N₃O₂
• MW: 231.250522375107
• CID: 5847591
• PubChem ID: 165698859
• Update Time: 2025-10-20

3-(2-amino-1,3-oxazol-5-yl)-N-ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-amino-1,3-oxazol-5-yl)-N-ethylbenzamide
• 2229496-14-2
• EN300-1738814

• Inchi： 1S/C12H13N3O2/c1-2-14-11(16)9-5-3-4-8(6-9)10-7-15-12(13)17-10/h3-7H,2H2,1H3,(H2,13,15)(H,14,16)
• InChI Key： UMNSIQOPGGHZKF-UHFFFAOYSA-N
• SMILES： O1C(N)=NC=C1C1=CC=CC(C(NCC)=O)=C1

Computed Properties

• Exact Mass: 231.100776666g/mol
• Monoisotopic Mass: 231.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 81.2Ų

Additional information on 3-(2-amino-1,3-oxazol-5-yl)-N-ethylbenzamide

Comprehensive Overview of 3-(2-amino-1,3-oxazol-5-yl)-N-ethylbenzamide (CAS No. 2229496-14-2)

3-(2-amino-1,3-oxazol-5-yl)-N-ethylbenzamide, with the CAS number 2229496-14-2, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound features a unique molecular structure combining a 1,3-oxazole ring with an N-ethylbenzamide moiety, making it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or ligand for receptor binding, given its structural resemblance to bioactive molecules.

The growing demand for small-molecule therapeutics has propelled interest in compounds like 3-(2-amino-1,3-oxazol-5-yl)-N-ethylbenzamide. Recent studies highlight its relevance in drug discovery, especially in targeting inflammatory pathways and metabolic disorders. Its amino-oxazole core is a key pharmacophore, often associated with enhanced bioavailability and selective binding affinity. These properties align with current trends in precision medicine, where researchers seek compounds with minimal off-target effects.

From a synthetic chemistry perspective, CAS 2229496-14-2 exemplifies advancements in heterocyclic compound synthesis. The 1,3-oxazole ring is synthesized via cyclization reactions, while the N-ethylbenzamide group is introduced through amide coupling. Such methodologies are frequently discussed in organic chemistry forums and patent literature, reflecting the compound's technical significance. Optimizing its yield and purity remains a focus for process chemists, given its potential scalability for industrial applications.

In the context of AI-driven drug design, 3-(2-amino-1,3-oxazol-5-yl)-N-ethylbenzamide serves as a case study for molecular docking simulations. Computational models predict its interactions with protein targets, such as tyrosine kinases or G-protein-coupled receptors (GPCRs). These insights are invaluable for virtual screening campaigns, reducing the need for costly high-throughput screening (HTS). As machine learning algorithms improve, the compound's ADMET (Absorption, Distribution, Metabolism, Excretion, Toxicity) profiles can be refined, accelerating its preclinical development.

Environmental and green chemistry considerations also apply to CAS 2229496-14-2. Researchers are exploring solvent-free synthesis and catalytic methods to minimize waste. This aligns with the Principles of Green Chemistry, a hot topic among sustainability-focused laboratories. The compound's biodegradability and eco-toxicity are under evaluation, ensuring compliance with REACH regulations and other environmental guidelines.

For supply chain professionals, the availability of 2229496-14-2 is critical. Custom synthesis providers and fine chemical suppliers often list it under research-grade or GMP-grade categories. Pricing trends and bulk procurement options are frequently searched topics, reflecting its niche market demand. Storage recommendations typically emphasize anhydrous conditions and low-temperature preservation to maintain stability.

In summary, 3-(2-amino-1,3-oxazol-5-yl)-N-ethylbenzamide (CAS 2229496-14-2) represents a multifaceted compound with applications spanning medicinal chemistry, computational biology, and sustainable synthesis. Its structural versatility and bioactive potential make it a subject of ongoing research, particularly in the era of personalized therapeutics and AI-augmented discovery. As scientific inquiries evolve, this compound is poised to remain a focal point in innovative drug development pipelines.